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Compound of Interest

Compound Name: FFN270 hydrochloride

Cat. No.: B11937197 Get Quote

Introduction

FFN270 hydrochloride is a fluorescent false neurotransmitter (FFN) designed as a powerful

tool for visualizing noradrenergic synaptic activity.[1][2] As a fluorescent substrate for both the

norepinephrine transporter (NET) and the vesicular monoamine transporter 2 (VMAT2),

FFN270 enables the labeling of noradrenergic neurons and their synaptic vesicles. This allows

for high-resolution imaging of synaptic vesicle content release from individual axonal sites,

providing unprecedented insights into the functional properties of noradrenergic synapses in

both in vitro and in vivo models.[1][3]

Mechanism of Action

The utility of FFN270 lies in its ability to hijack the natural synaptic vesicle cycle of

norepinephrine. The molecule is first taken up from the extracellular space into the presynaptic

terminal of noradrenergic neurons by NET.[3] Once inside the cytosol, FFN270 is recognized

and actively transported into synaptic vesicles by VMAT2, where it accumulates.[3] Upon

neuronal stimulation, which triggers calcium-dependent exocytosis, the synaptic vesicles fuse

with the presynaptic membrane and release their contents, including FFN270, into the synaptic

cleft. This release can be visualized as a destaining of pre-labeled fluorescent puncta.[3]

Furthermore, FFN270's fluorescence is pH-sensitive.[4][5] The interior of a synaptic vesicle is

acidic (around pH 5.6), while the extracellular space is neutral (around pH 7.4).[5] This property

can be leveraged to generate a "flash" of fluorescence upon exocytosis as the probe moves
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from the quenching acidic environment to the neutral extrasynaptic space, providing a dynamic

signal of vesicle fusion.[5]

Properties of FFN270 Hydrochloride
The key physical, chemical, and spectral properties of FFN270 hydrochloride are summarized

below.

Property Value Reference

Chemical Name

3-(2-Aminoethyl)-8-fluoro-7-

hydroxy-2H-chromen-2-one

hydrochloride

Molecular Formula C₁₁H₁₀FNO₃·HCl

Molecular Weight 259.66 g/mol

Excitation Maxima
320 nm or 365 nm (pH-

dependent)
[4]

Emission Maximum 475 nm [4]

Purity ≥98% (HPLC)

Solubility Soluble to 100 mM in DMSO

Storage Store at -20°C

Visualizing the FFN270 Pathway
The following diagrams illustrate the mechanism of FFN270 and typical experimental

workflows.
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Mechanism of FFN270 Uptake and Release
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General In Vivo Imaging Workflow
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Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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